Cas no 253668-46-1 (2-Fluoro-6-methoxybenzyl alcohol)

• Product Name: 2-Fluoro-6-methoxybenzyl alcohol
• CAS No: 253668-46-1
• MF: C₈H₉FO₂
• MW: 156.154266119003
• MDL: MFCD00671766
• CID: 851460
• PubChem ID: 2779320
• Update Time: 2025-08-04

2-Fluoro-6-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-6-methoxyphenyl)methanol
• 2-Fluoro-6-methoxybenzyl alcohol
• Benzenemethanol, 2-fluoro-6-methoxy-
• PC0894
• SCHEMBL178447
• CS-0195155
• MFCD00671766
• BBL101262
• AKOS005257859
• DTXSID80381384
• EN300-1831145
• ATWUFIBZMGBKHR-UHFFFAOYSA-N
• E89496
• SY346756
• PS-8838
• STL555058
• 253668-46-1

• MDL： MFCD00671766
• Inchi： 1S/C8H9FO2/c1-11-8-4-2-3-7(9)6(8)5-10/h2-4,10H,5H2,1H3
• InChI Key： ATWUFIBZMGBKHR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CO)OC

Computed Properties

• Exact Mass: 156.05900
• Monoisotopic Mass: 156.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 35-39℃
• Boiling Point: 218.6±25.0 °C at 760 mmHg
• Flash Point: 108.7±19.7 °C
• PSA: 29.46000
• LogP: 1.32660
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-Fluoro-6-methoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Fluoro-6-methoxybenzyl alcohol

Comprehensive Overview of 2-Fluoro-6-methoxybenzyl alcohol (CAS No. 253668-46-1): Properties, Applications, and Industry Insights

2-Fluoro-6-methoxybenzyl alcohol (CAS No. 253668-46-1) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This methoxybenzyl alcohol derivative is characterized by its unique molecular structure, combining a fluoro substituent and a methoxy group on the benzene ring, which enhances its reactivity and selectivity in synthetic applications. The compound's chemical formula and molecular weight make it a versatile intermediate for designing bioactive molecules, particularly in drug discovery programs targeting CNS disorders and inflammation.

In recent years, the demand for fluorinated building blocks like 2-Fluoro-6-methoxybenzyl alcohol has surged due to their role in improving drug metabolic stability and binding affinity. Researchers frequently search for "fluorobenzyl alcohol applications" or "CAS 253668-46-1 synthesis," reflecting growing interest in its synthetic pathways. The compound's lipophilicity and hydrogen-bonding capacity are often discussed in forums about medicinal chemistry optimization, aligning with industry trends toward fragment-based drug design.

From a technical perspective, 253668-46-1 exhibits notable solubility characteristics in polar organic solvents (e.g., DMSO, methanol), making it suitable for cross-coupling reactions. Its boiling point and melting point data are critical for process chemists optimizing large-scale production. Analytical methods such as HPLC purity analysis and NMR spectroscopy are typically employed for quality control, addressing common queries like "how to characterize 2-Fluoro-6-methoxybenzyl alcohol."

The compound's relevance extends to green chemistry initiatives, where its potential as a biodegradable intermediate is being explored. Discussions around "sustainable fluorochemicals" often reference derivatives like 2-Fluoro-6-methoxybenzyl alcohol, especially in contexts of catalytic reduction methods. Recent patents highlight its utility in photoinitiator systems for polymer chemistry, responding to market needs for energy-efficient materials.

Safety profiles of methoxy-fluorobenzyl alcohols are frequently scrutinized in REACH compliance discussions. While not classified as hazardous under current regulations, proper handling protocols for laboratory use are emphasized in technical datasheets. This aligns with search trends for "benzyl alcohol derivatives safety" and "fluorinated compound storage," reflecting broader industry focus on chemical stewardship.

Market analysts note increasing supply chain transparency demands for specialty chemicals like CAS 253668-46-1. Suppliers are increasingly providing batch-specific analytics and stability studies to meet pharmaceutical GMP standards. The compound's price trends are influenced by raw material availability for fluoroanisole precursors, a topic of interest for procurement specialists searching "2-Fluoro-6-methoxybenzyl alcohol sourcing."

Emerging applications in electronic materials have been reported, particularly as a ligand modifier in OLED formulations. This connects with trending searches about "fluorinated aromatics in electronics" and positions 253668-46-1 as a multi-industry intermediate. Academic literature frequently cites its use in developing chiral auxiliaries for asymmetric synthesis, addressing persistent challenges in enantioselective catalysis.

Quality benchmarks for 2-Fluoro-6-methoxybenzyl alcohol typically specify ≥98% purity by GC analysis, with strict limits on heavy metal contaminants. These specifications respond to end-user concerns about "pharma-grade fluorobenzyl alcohols" and reflect evolving regulatory expectations for fine chemicals. Stability studies under various temperature conditions are increasingly requested, particularly for long-term storage applications.

The compound's structure-activity relationships continue to be explored in computational chemistry studies, with particular attention to its conformational flexibility and electronic effects. These investigations address fundamental questions about "fluorine substitution impacts" in medicinal chemistry, making 253668-46-1 a case study in rational drug design education. Recent publications have examined its potential as a probe molecule for studying enzyme binding sites.

Looking ahead, innovations in continuous flow chemistry may revolutionize production of 2-Fluoro-6-methoxybenzyl alcohol, addressing search queries about "scalable fluorination methods." The compound's role in high-throughput screening libraries ensures sustained demand, while its derivatization potential keeps it relevant for structure diversification strategies in lead optimization.